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Compound of Interest

Compound Name: Ethanol, 2,2'-(decylimino)bis-

CAS No.: 18924-65-7

Cat. No.: B3048987

Get Quote

Executive Summary & Chemical Profile[1][2]
Ethanol, 2,2'-(decylimino)bis- (commonly referred to as N-Decyldiethanolamine) is a tertiary

amine surfactant often used as an intermediate in the synthesis of antifungals (e.g.,

Fenticonazole) or as an antistatic agent.

Effective disposal of this compound requires a strict understanding of its dual nature: it is both a

corrosive/irritant amine and a marine pollutant. Improper disposal via sink drainage is a critical

compliance violation due to high aquatic toxicity associated with long-chain alkyl amines.
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Parameter Specification

Chemical Name Ethanol, 2,2'-(decylimino)bis-

Synonyms
N-Decyldiethanolamine; 2,2'-

(Decylimino)diethanol

CAS Number 18924-65-7 (Primary)

Molecular Formula C₁₄H₃₁NO₂

Physical State
Viscous liquid or low-melting solid (depending

on purity)

Key Hazard Class Skin/Eye Irritant (Cat 2/2A), Aquatic Toxicity

Waste Stream Organic Alkaline (Non-Halogenated)

Hazard Assessment & Segregation Logic
Before initiating disposal, you must understand the "Why" behind the protocol. This compound

behaves differently than standard organic solvents.

The Amine Factor (Alkalinity): As a tertiary amine, this compound is basic. Never mix it with

strong acids (e.g., Sulfuric, Hydrochloric) or oxidizers (e.g., Hydrogen Peroxide, Nitric Acid)

in a waste container.

Risk:[1][2][3] Exothermic reaction (heat generation) or formation of nitrosamines

(carcinogenic) if mixed with nitrosating agents.

The Surfactant Factor (Foaming): This molecule has a hydrophilic head and a hydrophobic

tail.

Risk:[1][2][3] If spilled and washed with high-pressure water, it will generate massive

amounts of foam, complicating containment.

Aquatic Toxicity: Long alkyl chains (C10) penetrate aquatic organism membranes easily.

Directive: Zero-discharge policy.[4] No amount is "safe" for drain disposal.[4]
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Waste Stream Decision Matrix (DOT Visualization)
The following logic flow dictates the correct waste stream selection to prevent incompatible

mixing.

START: Waste Identification
Ethanol, 2,2'-(decylimino)bis-

Is the waste mixed with
other chemicals?

Analyze Mixture Components

Yes

Contains Halogens?
(Cl, F, Br, I)

No (Pure)

Contains Oxidizers or Acids?

STREAM A: Organic Alkaline
(Non-Halogenated)

No (Standard Path)

STREAM B: Halogenated Solvent Waste

Yes

No

STOP: Do Not Mix.
Segregate into separate container.

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the correct waste stream. The primary path for pure N-

decyldiethanolamine is Stream A (Organic Alkaline).
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Disposal Protocol (Step-by-Step)
Do not neutralize this waste in the lab. Neutralization generates heat and salts which

complicate the final incineration process.

Phase 1: Preparation & PPE
Objective: Prevent dermal absorption and eye damage.

Gloves: Nitrile rubber (minimum thickness 0.11 mm). Reasoning: Amines can penetrate thin

latex.

Eye Protection: Chemical splash goggles. Reasoning: Risk of serious eye damage (Category

1/2A hazard).[2]

Ventilation: Fume hood is required during transfer to avoid inhaling aerosols.

Phase 2: Container Selection & Bulking
Select Container: Use High-Density Polyethylene (HDPE) or Glass.

Avoid: Aluminum or galvanized steel containers (amines can corrode these metals over

time).

Verify pH (Self-Validating Step): Dip a pH strip into the waste container before adding the N-

decyldiethanolamine.

Pass: pH 7–14.

Fail: pH < 7. STOP. Do not add. You are about to mix a base with an acid.

Transfer: Pour slowly using a funnel.

Caution: Pour down the side of the container to minimize foaming.

Phase 3: Labeling & Handover
Standard "Organic Waste" labels are insufficient. You must add specific hazard identifiers for

the waste hauler.
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Primary Label: "Non-Halogenated Organic Waste (Alkaline)"

Constituents: Write "Ethanol, 2,2'-(decylimino)bis- (Surfactant)" clearly.

Hazard Checkboxes: [x] Irritant [x] Toxic to Aquatic Life

Phase 4: Final Destruction
The only acceptable final destruction method for this compound is High-Temperature

Incineration at a licensed facility.

Mechanism: Thermal oxidation converts the carbon chain to CO₂ and the nitrogen to N₂/NOx

(scrubbed).

Why not landfill? Leaching leads to groundwater contamination and aquatic die-off.

Emergency Contingencies: Spill Response
Surfactant spills present a unique "slip and foam" hazard.

1. Assess Volume
& Location

2. Don PPE
(Goggles + Nitrile)

3. Containment
Do NOT use water spray

4. Absorb
(Vermiculite/Sand)Water causes

uncontrollable foam

5. Scoop to Bag
Label as Haz Waste

Click to download full resolution via product page

Figure 2: Spill response workflow. Note the critical prohibition of water spray during

containment.

Spill Protocol Details:

Do Not Hose Down: Adding water will create a massive volume of suds/foam, expanding the

contaminated area.

Damming: Use dry sand or vermiculite to create a dike around the spill.

Absorption: Cover the liquid with inert absorbent (clay, kitty litter, or commercial pads).
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Cleaning: Once the bulk liquid is removed, wipe the floor with a dilute acetic acid (vinegar)

solution to neutralize the slippery amine residue, then rinse with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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